1-(5-fluoropyridin-3-yl)-3-methyl-1H-pyrazol-4-amine

• Molecular Formula: C9H9FN4
• Molecular Weight: 192.19 g/mol
• IUPAC Name: 1-(5-fluoropyridin-3-yl)-3-methylpyrazol-4-amine
• InChI: InChI=1S/C9H9FN4/c1-6-9(11)5-14(13-6)8-2-7(10)3-12-4-8/h2-5H,11H2,1H3
• InChI Key: HLHVAFOHHUSOFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1N)C2=CC(=CN=C2)F

Description

1-(5-fluoropyridin-3-yl)-3-methyl-1H-pyrazol-4-amine is a useful research compound. Its molecular formula is C9H9FN4 and its molecular weight is 192.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-fluoro-5-(3-methyl-4-nitro-1H-pyrazol-1-yl)pyridine (3.133 g, 14.10 mmol) in ethanol (28.2 ml) was added ethyl acetate until all of the starting material went into solution. The solution was degassed and 10% palladium on carbon (0.750 g, 0.705 mmol) was added and the reaction was stirred in a parr hydrogenator at 40 psi for 3 hours. The solution was filtered through celite with ethyl acetate and concentrated to give 1-(5-fluoropyridin-3-yl)-3-methyl-1H-pyrazol-4-amine (2.000 g, 10.41 mmol, 73.8%) as a brown solid: mp 136.0-138.0° C.; 1H NMR (400 MHz, CDCl3) δ 8.67-8.59 (m, 1H), 8.27 (d, J=2.5 Hz, 1H), 7.73 (dt, J=9.9, 2.3 Hz, 1H), 7.45 (s, 1H), 3.01 (s, 2H), 2.28 (s, 3H); EIMS m/z 192.